Cas no 14272-73-2 (5,5-dimethylhexan-2-one)

• Product Name: 5,5-dimethylhexan-2-one
• CAS No: 14272-73-2
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD11553439
• CID: 1316687
• PubChem ID: 11062412
• Update Time: 2025-10-28

5,5-dimethylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 5,5-dimethyl-
• 5,5-dimethylhexan-2-one
• DTXSID60453715
• SY200187
• YPNIJJDUDQZZBP-UHFFFAOYSA-N
• EN300-205785
• Z992965824
• CS-0446419
• E83972
• 5,5-dimethyl-2-hexanone
• AKOS011914313
• 5,5-dimethyl-hexan-2-one
• SCHEMBL681141
• 14272-73-2
• MFCD11553439

• MDL： MFCD11553439
• Inchi： 1S/C8H16O/c1-7(9)5-6-8(2,3)4/h5-6H2,1-4H3
• InChI Key： YPNIJJDUDQZZBP-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C)(C)C

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,5-dimethylhexan-2-one

Introduction to 5,5-dimethylhexan-2-one (CAS No. 14272-73-2)

5,5-dimethylhexan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 14272-73-2, is an organic compound belonging to the ketone class. This compound features a six-carbon backbone with two methyl groups attached to the fifth carbon, and a ketone functional group at the second carbon position. Its molecular formula is C₈H₁₆O, reflecting its composition of eight carbon atoms, sixteen hydrogen atoms, and one oxygen atom. The structural arrangement of this compound imparts unique chemical properties that make it of significant interest in various industrial and research applications.

The synthesis of 5,5-dimethylhexan-2-one typically involves acylation reactions or oxidation processes of appropriate precursors. The presence of two methyl groups at the fifth carbon enhances its steric hindrance, influencing its reactivity in different chemical environments. This steric effect is particularly relevant in catalytic processes where spatial interactions between reactants and catalysts play a crucial role.

In recent years, 5,5-dimethylhexan-2-one has garnered attention in the field of specialty chemicals due to its potential applications as an intermediate in fragrance synthesis and polymer manufacturing. Its structural motif allows for further functionalization, making it a versatile building block for more complex molecules. For instance, researchers have explored its use in the development of novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength.

One of the most compelling aspects of 5,5-dimethylhexan-2-one is its role in biochemical research. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymatic pathways, making them promising candidates for drug discovery initiatives. Specifically, modifications to the ketone group or the methyl substituents have been investigated for their potential to modulate biological targets associated with metabolic disorders and inflammatory conditions. These findings highlight the compound's significance beyond simple organic chemistry and into the realm of medicinal applications.

The industrial relevance of 5,5-dimethylhexan-2-one extends to its use as a solvent in various chemical reactions. Its relatively high boiling point and low polarity make it an effective medium for dissolving non-polar compounds during synthesis processes. Additionally, advancements in green chemistry have prompted research into more sustainable methods for producing this compound, including catalytic processes that minimize waste and energy consumption.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 5,5-dimethylhexan-2-one's behavior under different conditions. Molecular dynamics simulations have revealed insights into how this compound interacts with surfaces and catalysts at an atomic level. These simulations are invaluable for optimizing reaction conditions and designing more efficient synthetic routes.

The impact of 5,5-dimethylhexan-2-one on material science is also noteworthy. Researchers have incorporated this compound into novel coatings that exhibit enhanced durability and resistance to environmental degradation. Such coatings are particularly useful in automotive and aerospace industries where performance under extreme conditions is paramount.

In conclusion, 5,5-dimethylhexan-2-one (CAS No. 14272-73-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse functionalities, from serving as a key intermediate in organic synthesis to potential therapeutic uses in drug development. As research continues to uncover new methodologies for its production and application, the importance of this compound is likely to grow even further.